![molecular formula C13H7Cl2FO B172720 3,5-Dichloro-4'-fluorobenzophenone CAS No. 197439-66-0](/img/structure/B172720.png)
3,5-Dichloro-4'-fluorobenzophenone
Overview
Description
3,5-Dichloro-4’-fluorobenzophenone is a chemical compound with the molecular formula C13H7Cl2FO . It has a molecular weight of 269.1 . The IUPAC name for this compound is (3,5-dichlorophenyl)(4-fluorophenyl)methanone .
Molecular Structure Analysis
The molecular structure of 3,5-Dichloro-4’-fluorobenzophenone consists of a central carbonyl group (C=O) with one phenyl ring substituted with two chlorine atoms at the 3 and 5 positions and another phenyl ring substituted with a fluorine atom at the 4 position . The InChI code for this compound is 1S/C13H7Cl2FO/c14-10-5-9(6-11(15)7-10)13(17)8-1-3-12(16)4-2-8/h1-7H .Physical And Chemical Properties Analysis
3,5-Dichloro-4’-fluorobenzophenone has a boiling point of 387ºC at 760 mmHg and a flash point of 187.9ºC . Its density is 1.375g/cm³ . It has a molecular weight of 269.10454 . It has 2 hydrogen bond acceptors and 0 hydrogen bond donors .Scientific Research Applications
Fluorescent Sensing and Imaging
A study by Ye et al. (2014) discussed the synthesis of a fluorogenic chemosensor based on o-aminophenol, which exhibits high selectivity and sensitivity toward Al3+ ions. This sensor has potential applications in bio-imaging, particularly in detecting Al3+ in human cervical HeLa cancer cell lines using confocal fluorescence microscopy (Ye et al., 2014).
Polymer Synthesis
Ghassemi et al. (2004) reported on the synthesis of rigid-rod poly(4′-phenyl-2,5-benzophenone) telechelics, using 2,5-dichloro-4′-phenylbenzophenone. The polymers formed have applications in proton exchange membranes, with their synthesis and characterization offering insights into potential industrial applications (Ghassemi et al., 2004).
Quantum Chemical Studies
Satheeshkumar et al. (2017) synthesized compounds from 2-amino-2′,5-dichlorobenzophenone, investigating their photophysical properties and molecular geometry using quantum chemical studies. This research provides valuable insights into the chemical reactivity and potential applications of these compounds in various scientific fields (Satheeshkumar et al., 2017).
Antibacterial Agents
Research by Holla et al. (2003) explored the synthesis of fluorine-containing thiadiazolotriazinones, which showed promising antibacterial activities. These compounds, derived from variants of benzophenone, including 2,4-dichloro-5-fluorobenzophenone, may have potential applications in developing new antibacterial agents (Holla et al., 2003).
Photophysical Behavior
Santra et al. (2019) investigated the photophysical behavior of DFHBI derivatives, including molecules related to 3,5-dichloro-4'-fluorobenzophenone. This study is significant for understanding how these compounds interact with light, which has implications in fields like imaging and sensor development (Santra et al., 2019).
Hyperbranched Polymers
Kricheldorf et al. (2003) worked on the polycondensation of 3,5-bis(4-fluorobenzoyl)phenol, exploring its applications in creating cyclic hyperbranched poly(ether ketone)s. These polymers have potential applications in advanced material science and engineering (Kricheldorf et al., 2003).
Mechanism of Action
Target of Action
3,5-Dichloro-4’-fluorobenzophenone is a key intermediate in the synthesis of Hexaflumuron , a type of benzoylphenylurea insecticide . The primary target of this compound is the chitin synthesis pathway in insects .
Mode of Action
The compound interacts with its targets by inhibiting the synthesis of chitin, a key component of the exoskeleton of insects . This results in the death or infertility of the target pests .
Biochemical Pathways
The affected pathway is the chitin synthesis pathway . By inhibiting this pathway, the compound prevents the formation of the insect’s exoskeleton, leading to its death or infertility .
Pharmacokinetics
As a key intermediate in the synthesis of hexaflumuron, its bioavailability is crucial for the efficacy of the final product .
Result of Action
The molecular and cellular effects of the compound’s action result in the inhibition of chitin synthesis. This leads to the inability of the insect to form its exoskeleton, causing death or infertility .
Future Directions
Properties
IUPAC Name |
(3,5-dichlorophenyl)-(4-fluorophenyl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7Cl2FO/c14-10-5-9(6-11(15)7-10)13(17)8-1-3-12(16)4-2-8/h1-7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHIXIBXUOPMWCC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)C2=CC(=CC(=C2)Cl)Cl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7Cl2FO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50591397 | |
Record name | (3,5-Dichlorophenyl)(4-fluorophenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50591397 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
197439-66-0 | |
Record name | (3,5-Dichlorophenyl)(4-fluorophenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50591397 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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